Einecs 305-339-0

• CAS No.: 94442-13-4
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: ethanamine;2-(6-methoxynaphthalen-2-yl)propanoic acid
• InChI: InChI=1S/C14H14O3.C2H7N/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10;1-2-3/h3-9H,1-2H3,(H,15,16);2-3H2,1H3
• InChI Key: WGMXALZBTBYPQD-UHFFFAOYSA-N
• Canonical SMILES: CCN.CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)O

Description

Einecs 305-339-0 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Einecs 305-339-0 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. The synthetic routes typically involve a series of chemical reactions, including condensation, esterification, and purification steps. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to optimize the yield and quality of the final product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up to meet commercial demands. This involves the use of large reactors, automated systems, and stringent quality control measures. The industrial production methods are designed to be cost-effective while maintaining high standards of safety and environmental compliance.

Chemical Reactions Analysis

Types of Reactions

Einecs 305-339-0 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with halogens, leading to the formation of halogenated derivatives.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, solvents, and catalysts. The reaction conditions, such as temperature, solvent type, and reaction time, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

Einecs 305-339-0 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical syntheses and analytical techniques.

Biology: The compound is employed in biological assays and studies involving enzyme interactions.

Industry: this compound is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of Einecs 305-339-0 involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its chemical structure and the biological system it interacts with. The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Einecs 305-339-0 include:

• Einecs 203-770-8 (amyl nitrite)
• Einecs 234-985-5 (bismuth tetroxide)
• Einecs 239-934-0 (mercurous oxide)

Uniqueness

This compound is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds. Its reactivity, stability, and applications make it a valuable compound in various scientific and industrial fields.